aviumin C

Specification

• CAS No.: 123463-03-6
• Molecular Formula: C2H6N4
• Molecular Weight: 0

Introduction

Definition and Composition of Aviumin C

Aviumin C is a specific antigen preparation derived from Mycobacterium avium, primarily used in skin testing procedures to evaluate immune responses to mycobacterial antigens. It belongs to a class of mycobacterial reagents used in diagnostic applications and immunological research. The preparation is typically administered intradermally to evaluate delayed-type hypersensitivity reactions, which can indicate previous exposure or infection with mycobacteria.

The preparation process for Aviumin C involves specific extraction and purification techniques designed to isolate antigenic components from Mycobacterium avium. This process is similar to that used for other mycobacterial skin test reagents but specifically targets antigens unique to or predominant in M. avium strains.

Mycobacterium avium Complex: Source and Significance

Taxonomic Classification

Mycobacterium avium complex (MAC) comprises a group of mycobacteria including Mycobacterium avium and Mycobacterium intracellulare. These bacteria are commonly grouped together because they often cause similar clinical manifestations in humans. MAC is part of the broader classification of nontuberculous mycobacteria (NTM).

The scientific classification of the Mycobacterium avium complex is as follows:

Taxonomic Rank	Classification
Domain	Bacteria
Phylum	Actinomycetota
Class	Actinomycetia
Order	Mycobacteriales
Family	Mycobacteriaceae
Genus	Mycobacterium
Species complex	Mycobacterium avium complex

Environmental Distribution and Transmission

MAC bacteria are ubiquitous in the environment, found in fresh and salt water, household dust, and soil. Their widespread environmental presence contributes to the challenges in preventing exposure and infection. Transmission typically occurs through inhalation or ingestion, with the respiratory tract and gastrointestinal tract serving as primary entry points.

Clinical Significance of Mycobacterium avium Infections

Epidemiology and Risk Factors

MAC infections have become increasingly prevalent worldwide, with a significant rise observed since the beginning of the AIDS epidemic in the 1980s. The primary risk factor for serious MAC infection is immunocompromise, particularly in individuals with HIV/AIDS, as well as in patients with underlying lung diseases such as bronchiectasis or chronic obstructive pulmonary disease.

Disease Manifestations

MAC causes a spectrum of clinical manifestations, with pulmonary disease and disseminated infection being the most common presentations:

• Pulmonary MAC disease: Primarily affects individuals with pre-existing lung conditions, presenting with chronic cough, fatigue, weight loss, and progressive respiratory compromise.

• Disseminated MAC disease: More common in severely immunocompromised individuals, particularly those with advanced HIV infection, involving multiple organ systems.

A review of MAC pulmonary disease reported a five-year all-cause mortality rate of 27%, highlighting the significant clinical impact of these infections.

Pathogenic Mechanisms

MAC possesses several virulence factors that contribute to its pathogenicity:

• Enhanced resistance to phagosome-lysosome fusion: Allows survival within activated macrophages.

• Ability to escape from macrophages undergoing apoptosis: Enables extracellular survival and evasion of cytotoxic responses.

• Expression of unique glycopeptolipids: Modulates macrophage signaling cascades, preventing effective inflammatory responses.

Aviumin C in Diagnostic Applications

Skin Testing Methodology

Aviumin C is primarily used in skin testing procedures to assess delayed-type hypersensitivity reactions to M. avium antigens. The testing protocol typically involves intradermal injection of a standardized dose (typically 0.04 μg protein), with readings taken at 48-72 hours post-administration.

A positive reaction is generally defined as induration of 5 mm or greater in diameter, though interpretation may vary based on the specific testing protocol and population being studied.

Research Findings from Skin Testing Studies

A significant study conducted in Kenya examined the skin test reactivity to various mycobacterial reagents, including Aviumin, across different geographical regions and age groups. The research demonstrated that reactivity to Aviumin varied between 32% and 63% across different study locations, suggesting regional differences in exposure to M. avium or related environmental mycobacteria.

The study found that increasing age had a particularly large effect on delayed hypersensitivity to Aviumin, presumably due to increased contact with M. avium either in the school or home environment. This age-related increase in reactivity has been consistently observed in studies using 'avian' purified protein derivative (PPD) in Britain and the United States.

Study Location	Reactivity to Aviumin (%)
Kericho	55-63
Kitale	55-63
Lodwar	55-63
Marsabit	32

Comparative Analysis with Other Mycobacterial Reagents

Aviumin C is one of several mycobacterial reagents used in diagnostic skin testing. In comparative studies, distinct patterns of reactivity have been observed between Aviumin and other reagents such as Tuberculin (derived from M. tuberculosis), Chelonin, and other mycobacterial preparations.

Cross-reactivity between Aviumin sensitivity and PPD (RT 23) has been documented, particularly in certain geographical locations like Lodwar, suggesting potential diagnostic implications when interpreting tuberculin skin test results in areas with high environmental M. avium exposure.

Immunological Aspects and Host Response

Immune Mechanisms in MAC Infection

The host immune response to M. avium involves complex interactions between innate and adaptive immunity. Key elements include:

• Interferon-gamma (IFN-γ): Plays a critical role in immunity against Mycobacterium infections by activating phagocytes, stimulating antigen presentation, and regulating various cellular functions.

• Tumor Necrosis Factor-alpha (TNF-α): Essential for antimycobacterial immunity, particularly in granuloma formation and maintenance.

• Hypoxia-inducible Factor-1 alpha (HIF-1α): Involved in regulating immune responses to mycobacterial infection, with potential protective effects.

The reactivity to Aviumin in skin testing reflects these underlying immune responses, providing insights into the individual's immunological status regarding previous M. avium exposure or infection.

Factors Influencing Reactivity to Aviumin C

Several factors influence the reactivity to Aviumin C in diagnostic applications:

• Age: Studies have consistently shown increased reactivity with advancing age, likely reflecting cumulative environmental exposure.

• BCG immunization: Prior BCG vaccination increases reactivity to Aviumin, with studies showing a 32% increase in positive reactions.

• Geographical and environmental factors: Significant variations in reactivity have been observed across different regions, likely reflecting differences in environmental prevalence of M. avium.

• Socioeconomic conditions: Research suggests that individuals from poorer socioeconomic backgrounds demonstrate higher reactivity to Aviumin, potentially due to greater environmental exposure in early life.

Current Research Directions and Therapeutic Applications

Host-Directed Therapies for MAC Infections

Recent research into MAC infections has focused on host-directed therapies (HDTs) that target host immune responses rather than the pathogen directly. Several compounds have shown promise in this area:

• Heme Oxygenase-1 (HO-1): Elevated during MAC infection in mouse models, with protective effects against disseminated disease.

• Interferon-gamma: Pre-treatment of macrophages with IFN-γ has demonstrated both bactericidal and bacteriostatic activity against MAC.

• Picolinic acid: Shows both direct antimicrobial effects against MAC and host-directed effects, potentially through iron chelation and enhancement of macrophage effector functions.

Genetic Factors in MAC Susceptibility

Recent genome-wide association studies have identified genetic factors associated with susceptibility to MAC infection. Notably, the PRKCB gene has been implicated in exacerbating M. avium infection by promoting intracellular survival through inhibition of phagosomal acidification.

Mechanistically, PRKCB interacts with subunit G of vacuolar-H+-ATPase and vacuolar protein sorting-associated protein 16 homolog, blocking the fusion between lysosomes and mycobacterial phagosomes. This research highlights PRKCB as a potential target for host-directed therapy against MAC disease.